Cas no 62594-93-8 (Phenol, 2-(1,1-dimethylethyl)-6-(1-phenylethenyl)-)

• Product Name: Phenol, 2-(1,1-dimethylethyl)-6-(1-phenylethenyl)-
• CAS No: 62594-93-8
• MF: C₁₈H₂₀O
• MW: 252.350805282593
• CID: 438768
• PubChem ID: 12336289
• Update Time: 2025-04-19

Phenol, 2-(1,1-dimethylethyl)-6-(1-phenylethenyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-(1,1-dimethylethyl)-6-(1-phenylethenyl)-
• 2-tert-butyl-6-(1-phenylethenyl)phenol
• DTXSID70491380
• 2-tert-butyl-6-(1-phenylvinyl)phenol
• 2-tert-butyl-6-(1-phenyl-vinyl)-phenol
• 62594-93-8

• Inchi： 1S/C18H20O/c1-13(14-9-6-5-7-10-14)15-11-8-12-16(17(15)19)18(2,3)4/h5-12,19H,1H2,2-4H3
• InChI Key： CKRQXZBRCXMLBI-UHFFFAOYSA-N
• SMILES： OC1C(C(=C)C2C=CC=CC=2)=CC=CC=1C(C)(C)C

Computed Properties

• Exact Mass: 252.1515
• Monoisotopic Mass: 252.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23